Cas no 2231675-68-4 (tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate)

• Product Name: tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate
• CAS No: 2231675-68-4
• MF: C₁₀H₁₆FNO₃
• MW: 217.23734664917
• MDL: MFCD31705919
• CID: 4759450
• Update Time: 2026-02-26

tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-fluoro-3-oxocyclobutyl)methyl)carbamate
• tert-butyl N-[(1-fluoro-3-oxocyclobutyl)methyl]carbamate
• tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate

• MDL： MFCD31705919
• Inchi： 1S/C10H16FNO3/c1-9(2,3)15-8(14)12-6-10(11)4-7(13)5-10/h4-6H2,1-3H3,(H,12,14)
• InChI Key： ITTGKFJKNBXQAG-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OC(C)(C)C)CC(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate

Professional Introduction to Compound with CAS No. 2231675-68-4 and Product Name: tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate

tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate, identified by its CAS number 2231675-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this compound, including its tert-butyl group and the fluorinated cyclobutyl moiety, contribute to its distinctive chemical properties and potential biological activities.

The structural motif of tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate incorporates a fluorine atom at the 1-position of the cyclobutyl ring, which is a common strategy in drug design to enhance metabolic stability and binding affinity. The presence of the 3-oxo group further modulates the electronic properties of the molecule, making it a versatile scaffold for further functionalization. Such structural attributes have positioned this compound as a promising candidate for exploring novel pharmacological targets.

In recent years, there has been a surge in research focused on developing new carbamate-based compounds with enhanced therapeutic profiles. The tert-butyl group in tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate not only provides steric hindrance but also influences the solubility and bioavailability of derivatives. This has led to investigations into its potential as a prodrug or a precursor for more complex molecules. The fluorine substituent, on the other hand, is well-documented for its ability to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, and their dysregulation is often associated with diseases such as cancer. The cyclobutyl ring in tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate can serve as a hinge-binding region, a key feature for designing small-molecule inhibitors that interact with the ATP-binding pockets of kinases. Preliminary computational studies have suggested that derivatives of this compound may exhibit high binding affinities to target kinases, making them attractive candidates for further optimization.

The synthesis of tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The introduction of the fluorine atom at the cyclobutyl ring typically requires specialized fluorination techniques, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. These methods ensure high selectivity and yield, which are crucial for industrial-scale production. Additionally, the protection and deprotection strategies employed during synthesis must be carefully optimized to prevent unwanted side reactions and maintain functional group integrity.

Evaluation of the biological activity of tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated that certain derivatives exhibit inhibitory effects on specific kinases, suggesting their utility in treating oncological disorders. Furthermore, preliminary pharmacokinetic studies indicate that modifications to the molecular structure can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. These findings underscore the importance of structure-activity relationship (SAR) studies in refining lead compounds into viable drug candidates.

The role of computational chemistry in understanding the behavior of tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate cannot be overstated. Advanced molecular modeling techniques, including docking simulations and quantum mechanical calculations, have provided valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches not only accelerate the discovery process but also enable rational design of analogs with improved efficacy and reduced toxicity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The future prospects for tert-butyl N-[(1-fluoro-3-oxo-cyclobutyl)methyl]carbamate are vast and multifaceted. Ongoing research aims to expand its utility beyond kinase inhibition by exploring its interactions with other biological targets such as proteases and transcription factors. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping next-generation therapeutics.